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Compound of Interest

Compound Name: Persianone

Cat. No.: B161326 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Extensive searches of scientific literature and chemical databases have revealed a significant

lack of available information regarding the compound "Persianone." While basic chemical

properties have been identified, there is no published data to support its use as a chemical

standard, nor are there established experimental protocols or known signaling pathway

interactions.

This document summarizes the limited information available and outlines the areas where

further research would be required to validate Persianone as a chemical standard for research

and drug development purposes.

Chemical and Physical Properties
The primary source of information for Persianone is the PubChem database.[1] The

fundamental properties of the compound are listed below.

Table 1: Physicochemical Properties of Persianone[1]
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Property Value Source

Molecular Formula C40H56O6 PubChem

Molecular Weight 632.9 g/mol PubChem

IUPAC Name

(2S,4aS,8aS)-2-

[[(2R,3R,4R,4aS,8aS)-4-[2-

(furan-3-yl)ethyl]-4-hydroxy-

3,4a,8,8-tetramethyl-1-oxo-

2,3,5,6,7,8a-

hexahydronaphthalen-2-

yl]oxy]-4-[2-(furan-3-

yl)ethyl]-3,4a,8,8-tetramethyl-

5,6,7,8a-tetrahydro-2H-

naphthalen-1-one

PubChem

Synonyms

170894-20-9, orb1681925,

SCHEMBL30424717,

AKOS040762173, CS-

0149303

PubChem

Source
Natural product from Ballota

aucheri
Immunomart[2]

Use as a Chemical Standard: Data Not Available
A thorough search for the application of Persianone as a chemical standard yielded no results.

For a compound to be utilized as a chemical standard, comprehensive data on its purity,

stability, and analytical characterization is essential. This information is not currently available

in the public domain.

Table 2: Data Required for Validation as a Chemical Standard (Data Not Available for

Persianone)
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Data Point Description Status

Purity Assessment

Quantitative analysis (e.g., by

HPLC, qNMR) to determine

the percentage of the pure

compound.

Not Available

Certificate of Analysis

A document from a supplier

detailing the purity, identity,

and other quality control

parameters.

Not Available

Stability Studies

Data on the compound's

stability under various storage

conditions (temperature, light,

humidity) over time.

Not Available

Hygroscopicity

Measurement of the

compound's tendency to

absorb moisture from the air.

Not Available

Solubility Profile

Data on the solubility of the

compound in various common

laboratory solvents.

Not Available

Experimental Protocols: Not Established
No standardized experimental protocols featuring Persianone were found in the scientific

literature. To develop such protocols, foundational research would be necessary to determine

its utility in various analytical and biological assays.

Hypothetical Workflow for Establishing Persianone as a
Standard
The following diagram outlines a logical workflow that would need to be undertaken to establish

Persianone as a viable chemical standard.
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Figure 1. A conceptual workflow for the characterization and validation of a new chemical
standard.

Signaling Pathways: No Known Interactions
There is currently no scientific evidence to suggest that Persianone interacts with any known

biological signaling pathways. Investigating the bioactivity of Persianone would be the first

step in determining if it has any effect on cellular processes.

General Workflow for Investigating Bioactivity and
Mechanism of Action
Should Persianone become available for research, the following workflow could be employed

to investigate its biological effects and potential mechanism of action.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b161326?utm_src=pdf-body
https://www.benchchem.com/product/b161326?utm_src=pdf-body
https://www.benchchem.com/product/b161326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Initial Screening
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Figure 2. A generalized workflow for determining the biological activity and signaling pathway of
a novel compound.

Conclusion
The information available on Persianone is insufficient to support its use as a chemical

standard in its current state. The data presented in this document is for informational purposes

only and highlights the significant research gap that needs to be addressed before this

compound can be utilized in a standardized and reproducible manner in research and

development. The scientific community is encouraged to conduct and publish foundational

research on the purification, characterization, stability, and biological activity of Persianone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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